Cas no 2580238-68-0 (9-{[(Benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: 9-{[(Benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 2580238-68-0
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 6092934
• PubChem ID: 165888778
• Update Time: 2025-10-21

9-{[(Benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729508
• 2580238-68-0
• 9-{[(benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• 9-{[(Benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

• Inchi： 1S/C17H21NO5/c19-16(20)12-6-13-9-22-10-14(7-12)15(13)18-17(21)23-8-11-4-2-1-3-5-11/h1-5,12-15H,6-10H2,(H,18,21)(H,19,20)
• InChI Key： NCFBTPXVGJMPJI-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)O)CC(C1)C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 9-{[(Benzyloxy)carbonyl]amino}-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

Introduction to 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No: 2580238-68-0)}

9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid} is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2580238-68-0, belongs to a class of molecules known for their potential applications in drug development and synthetic chemistry. The intricate bicyclic framework of this molecule, combined with its functional groups, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The chemical structure of 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid} features a bicyclo[3.3.1]nonane core, which is a fused tricyclic system consisting of three rings: two cyclohexane rings and one cyclopentane ring. This particular scaffold is known for its stability and flexibility, making it a valuable backbone for designing molecules with specific biological activities. The presence of multiple stereocenters in the bicyclic system further enhances the compound's complexity and potential for selective interactions with biological targets.

The amino group in the molecule is protected by a benzyloxy carbonyl group, a common strategy in peptide synthesis and medicinal chemistry to prevent unwanted side reactions during further functionalization. This protection allows for controlled manipulation of the amino group, enabling its use in subsequent chemical transformations such as coupling reactions or modifications aimed at enhancing bioactivity.

The carboxylic acid group at the 7-position of the bicyclic system provides another point of functionalization, which can be utilized to link the compound to other molecules or to modify its solubility and pharmacokinetic properties. The combination of these functional groups makes 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid} a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the potential of bicyclic compounds as pharmacological agents due to their unique structural properties and biological activities. The bicyclo[3.3.1]nonane scaffold has been shown to exhibit various biological effects, including anti-inflammatory, analgesic, and anti-tumor activities. Researchers have been particularly interested in modifying this scaffold to develop novel drugs with improved efficacy and reduced side effects.

The synthesis of 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid involves multiple steps, including cyclization reactions, protection-deprotection strategies, and functional group transformations. The synthesis requires careful optimization to ensure high yield and purity, as well as minimal formation of byproducts that could interfere with subsequent applications.

The compound's potential applications extend beyond drug development into the realm of synthetic chemistry and material science. Its complex structure and multiple functional groups make it a valuable intermediate for the synthesis of other organic compounds with diverse applications. Additionally, researchers are exploring its use in designing novel materials with specific properties such as enhanced stability or improved bioavailability.

The latest research on 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid has focused on its biological activity and potential therapeutic uses. Studies have shown that derivatives of this compound exhibit promising effects in preclinical models, suggesting their potential as lead compounds for further drug development. These studies have also highlighted the importance of optimizing the molecular structure to enhance bioactivity and reduce toxicity.

In conclusion, 9-{[(Benzyloxycarbonyl)amino]-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No: 2580238-68-0) is a fascinating compound with significant potential in pharmaceutical chemistry and biomedicine. Its complex structure, versatile functional groups, and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in medicine and beyond.